Cas no 1373263-68-3 (5-amino-3-ethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-amino-3-ethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1373263-68-3
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 5150161
• Update Time: 2025-05-19

5-amino-3-ethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-amino-5-ethyl-
• 5-amino-3-ethyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C6H9N3O2/c1-2-3-4(6(10)11)5(7)9-8-3/h2H2,1H3,(H,10,11)(H3,7,8,9)
• InChI Key： FPIOHCDUUGTORE-UHFFFAOYSA-N
• SMILES： N1C(CC)=C(C(O)=O)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-amino-3-ethyl-1H-pyrazole-4-carboxylic acid

5-Amino-3-Ethyl-1H-Pyrazole-4-Carboxylic Acid (CAS No. 1373263-68-3): A Comprehensive Overview

5-Amino-3-Ethyl-1H-Pyrazole-4-Carboxylic Acid (commonly referred to as CAS No. 1373263-68-3) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery and advanced materials. The structure of 5-amino-3-ethyl-pyrazole-carboxylic acid is characterized by a pyrazole ring with substituents at positions 5 (amino group), 4 (carboxylic acid), and 3 (ethyl group), making it a unique member of the pyrazole family.

The synthesis of 5-amino-3-ethyl-pyrazole-carboxylic acid has been reported in various studies, with researchers employing different methodologies to optimize its production. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields. These developments underscore the importance of sustainable practices in modern chemical synthesis.

One of the most promising applications of 5-amino-3-Ethyl-Pyrazole-carboxylic acid lies in its potential as a building block for drug development. Pyrazole derivatives are known for their ability to modulate a wide range of biological targets, including enzymes, receptors, and ion channels. Recent studies have demonstrated that 5-amino-pyrazole-carboxylic acid derivatives can exhibit potent anti-inflammatory, antioxidant, and anticancer activities. For example, a study published in *Journal of Medicinal Chemistry* highlighted the ability of this compound to inhibit COX enzymes, which are key players in inflammation and pain signaling.

In addition to its pharmacological applications, 5-amino-pyrazole-carboxylic acid has also garnered attention in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have explored the use of this compound as a dopant in semiconducting polymers, where it can enhance charge transport properties and improve device performance. These findings suggest that 5-amino-pyrazole-carboxylic acid could play a pivotal role in the development of next-generation electronic materials.

The structural versatility of 5-amino-pyrazole-carboxylic acid also makes it an ideal substrate for further functionalization. By modifying the substituents on the pyrazole ring or incorporating additional functional groups, chemists can tailor the compound's properties for specific applications. For instance, introducing electron-withdrawing or donating groups can significantly alter the compound's reactivity and electronic behavior. This flexibility opens up new avenues for exploring its potential in areas such as catalysis, sensors, and imaging agents.

From an environmental perspective, understanding the fate and toxicity of 5-amino-pyrazole-carboxylic acid is crucial for ensuring its safe use and disposal. Recent toxicological studies have focused on assessing its potential ecotoxicity and bioaccumulation potential. These studies have revealed that while the compound exhibits low acute toxicity to aquatic organisms under standard conditions, further research is needed to evaluate its long-term effects on ecosystems.

In conclusion, 5-Amino-3-Ethyl-Pyrazole-carboxylic Acid (CAS No. 1373263-68) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with advancements in synthesis and functionalization techniques, positions it as a valuable tool for addressing challenges in drug discovery, materials science, and environmental sustainability. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to both academic and industrial fields.